Cas no 54238-27-6 (2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester)
54238-27-6 structure
Product Name:2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester
CAS No:54238-27-6
MF:C13H11NO4
MW:245.230743646622
CID:382943
PubChem ID:839217
Update Time:2025-04-19
2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester
- methyl 4-(1,3-dioxoisoindol-2-yl)but-2-enoate
- 2-ISOINDOLINEBUTYRIC ACID,1,3-DIOXO
- 4-phthalimidobutanoic acid
- 4-Phthalimidobutyric acid
- 4-phthalimido-n-butyric acid
- 4-phthalimido-trans-crotonic acid methyl ester
- 4-Phthalimido-trans-crotonsaeure-methylester
- Butyric acid,4-phthalimido
- N-Phthaloyl GABA
- phthalimido butyric acid
- methyl (2E)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)but-2-enoate
- F9995-1146
- methyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-enoate
- NSC-134468
- AS-72107
- methyl(2E)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)but-2-enoate
- SCHEMBL16120763
- NSC134468
- 194093-31-7
- methyl (E)-4-(1,3-dioxoisoindol-2-yl)but-2-enoate
- EN300-235061
- methyl (2E)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-enoate
- 54238-27-6
- AKOS015909993
- 2-Butenoicacid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-,methyl ester,(2E)-
- methyl (2E)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-butenoate
-
- Inchi: 1S/C13H11NO4/c1-18-11(15)7-4-8-14-12(16)9-5-2-3-6-10(9)13(14)17/h2-7H,8H2,1H3/b7-4+
- InChI Key: LLDZOOUNGYCZSH-QPJJXVBHSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1C/C=C/C(=O)OC)=O
Computed Properties
- Exact Mass: 245.06900
- Monoisotopic Mass: 245.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- Density: 1.312
- Boiling Point: 387.6°Cat760mmHg
- Flash Point: 188.2°C
- Refractive Index: 1.586
- PSA: 63.68000
- LogP: 0.94970
2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
54238-27-6 (2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk